![molecular formula C16H14ClIO3 B3036504 4-[(2-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde CAS No. 345985-65-1](/img/structure/B3036504.png)
4-[(2-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde
Overview
Description
“4-[(2-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde” is an organic compound that belongs to the class of benzaldehydes. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . The empirical formula for this compound is C16H14ClIO3 and it has a molecular weight of 416.64 .
Molecular Structure Analysis
The molecular structure of “4-[(2-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde” can be represented by the InChI code: InChI=1S/C16H14ClIO3/c1-2-20-15-8-11(9-19)7-14(18)16(15)21-10-12-5-3-4-6-13(12)17/h3-9H,2,10H2,1H3
. The SMILES string for this compound is CCOC1=C(C(=CC(=C1)C=O)I)OCC2=CC=CC=C2Cl
.
Physical And Chemical Properties Analysis
“4-[(2-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde” is a pale-yellow crystalline solid. It has a molecular weight of 416.64 g/mol . More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.
Scientific Research Applications
Synthesis and Characterization in Chemical Compounds
Several studies focus on the synthesis and characterization of chemical compounds related to 4-[(2-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde. For example, Bi (2014) and Bi (2015) described the synthesis of bromomethyl benzene derivatives, including the preparation of novel non-peptide CCR5 antagonists (Bi, 2014) (Bi, 2015). Additionally, De-ju (2014) and De-ju (2015) also worked on synthesizing and characterizing N-allyl-4-piperidyl benzamide derivatives, revealing the importance of these compounds in medicinal chemistry (De-ju, 2014) (De-ju, 2015).
Anticancer Activity
Lin et al. (2005) explored the anticancer activity of benzyloxybenzaldehyde derivatives, including 2-[(2-chlorobenzyl)oxy]benzaldehyde, against HL-60 cells. This research highlighted the potential of these compounds in cancer treatment and their impact on cell cycle progression and apoptosis (Lin et al., 2005).
Photocatalytic Oxidation
Higashimoto et al. (2009) studied the photocatalytic oxidation of benzyl alcohol and its derivatives, including 4-chlorobenzyl alcohol, into corresponding aldehydes. This research provides insights into the applications of these compounds in photocatalysis and their interaction with molecular oxygen (Higashimoto et al., 2009).
Synthesis of Nitrogen-Containing Compounds
Dikusar and Kozlov (2007) reported the synthesis of nitrogen-containing compounds using 3-ethoxy-4-hydroxybenzaldehyde. Their research contributes to the understanding of the synthesis pathways and potential applications of these nitrogen-containing compounds in various fields (Dikusar & Kozlov, 2007).
properties
IUPAC Name |
4-[(2-chlorophenyl)methoxy]-3-ethoxy-5-iodobenzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClIO3/c1-2-20-15-8-11(9-19)7-14(18)16(15)21-10-12-5-3-4-6-13(12)17/h3-9H,2,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTMNFFXXTGHIJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=O)I)OCC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClIO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901204709 | |
Record name | 4-[(2-Chlorophenyl)methoxy]-3-ethoxy-5-iodobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901204709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
416.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde | |
CAS RN |
345985-65-1 | |
Record name | 4-[(2-Chlorophenyl)methoxy]-3-ethoxy-5-iodobenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=345985-65-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[(2-Chlorophenyl)methoxy]-3-ethoxy-5-iodobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901204709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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